Cas no 52107-97-8 (2-Iodo-4-methylbenzoyl chloride)

• Product Name: 2-Iodo-4-methylbenzoyl chloride
• CAS No: 52107-97-8
• MF: C₈H₆ClIO
• MW: 280.490113735199
• CID: 4965197
• Update Time: 2025-08-05

2-Iodo-4-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methylbenzoyl chloride

• Inchi： 1S/C8H6ClIO/c1-5-2-3-6(8(9)11)7(10)4-5/h2-4H,1H3
• InChI Key： NRRJRFANJFTPKK-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1C(=O)Cl

Computed Properties

• Exact Mass: 279.91519 g/mol
• Monoisotopic Mass: 279.91519 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 280.49

Additional information on 2-Iodo-4-methylbenzoyl chloride

Introduction to 2-Iodo-4-methylbenzoyl chloride (CAS No. 52107-97-8)

2-Iodo-4-methylbenzoyl chloride, with the CAS number 52107-97-8, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes an iodo group and a methyl group attached to a benzoyl chloride moiety. The combination of these functional groups endows 2-Iodo-4-methylbenzoyl chloride with a range of chemical properties that make it an essential reagent in various synthetic pathways.

The molecular formula of 2-Iodo-4-methylbenzoyl chloride is C₉H₇ClIO, and its molecular weight is approximately 266.01 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the acyl chloride functional group. This reactivity makes it a valuable intermediate in the synthesis of complex organic molecules, particularly those used in pharmaceuticals and agrochemicals.

In recent years, 2-Iodo-4-methylbenzoyl chloride has been extensively studied for its applications in the development of new drugs and materials. One notable area of research involves its use as a building block in the synthesis of iodinated compounds, which are crucial for various medical imaging techniques, such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT). The iodo group in 2-Iodo-4-methylbenzoyl chloride can be readily radiolabeled with isotopes like ¹²³I or ¹²⁵I, making it an ideal precursor for the preparation of radiopharmaceuticals.

Beyond medical imaging, 2-Iodo-4-methylbenzoyl chloride has also found applications in the synthesis of novel pharmaceuticals. For instance, it has been used to synthesize derivatives that exhibit potent biological activities, such as anti-cancer and anti-inflammatory properties. A recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of 2-iodo-4-methylbenzoyl derivatives with significant anti-tumor activity against various cancer cell lines. These findings highlight the potential of 2-Iodo-4-methylbenzoyl chloride as a key intermediate in the development of new therapeutic agents.

In addition to its pharmaceutical applications, 2-Iodo-4-methylbenzoyl chloride has shown promise in materials science. Researchers have explored its use in the synthesis of functional polymers and organic semiconductors. The iodo group can be used as a handle for further chemical modifications, allowing for the creation of materials with tailored properties. For example, a study published in Advanced Materials demonstrated the use of 2-Iodo-4-methylbenzoyl chloride-derived polymers in organic photovoltaic devices, where they exhibited enhanced charge transport properties.

The synthesis of 2-Iodo-4-methylbenzoyl chloride typically involves the reaction of 2-iodo-4-methylbenzoic acid with thionyl chloride or phosphorus pentachloride. This process yields high-purity product with good yields. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is important to handle 2-Iodo-4-methylbenzoyl chloride with care due to its reactivity and potential hazards associated with acyl chlorides.

In conclusion, 2-Iodo-4-methylbenzoyl chloride (CAS No. 52107-97-8) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable reagent for researchers working on the development of new drugs, imaging agents, and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.